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Compound of Interest

Compound Name: BMS-986124

Cat. No.: B606286

Disclaimer: A specific Safety Data Sheet (SDS) for BMS-986124 is not publicly available. This
guide is based on best practices for handling potent, non-commercial research compounds.
Researchers, scientists, and drug development professionals must conduct a thorough, site-
specific risk assessment before handling this material and consult with their institution's
Environmental Health and Safety (EHS) department. The information provided here is intended
to supplement, not replace, formal safety protocols and training.

I. Personal Protective Equipment (PPE) for Handling
BMS-986124

Given the nature of BMS-986124 as a potent y-opioid receptor silent allosteric modulator, it is
imperative to use appropriate Personal Protective Equipment (PPE) to minimize exposure,
particularly when handling the compound in its powdered form. The selection of PPE should be
based on a comprehensive risk assessment of the specific procedures being performed.

Recommended PPE for Various Laboratory Activities:
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Activity

Recommended PPE

Rationale

Weighing and Dispensing
(Powder)

- Full-face Powered Air-
Purifying Respirator (PAPR) or
a properly fitted N95 respirator
as a minimum. - Disposable
solid-front lab coat with tight-
fitting cuffs. - Double-gloving
(e.g., nitrile gloves). -
Disposable sleeves. - Safety
glasses or goggles (if not using

a full-face respirator).

High risk of aerosolization and
inhalation of potent powder.
Full respiratory protection and
multiple layers of skin
protection are crucial to

prevent exposure.

Solution Preparation

- Chemical fume hood or other
ventilated enclosure. - Lab
coat. - Safety glasses with side
shields or chemical splash
goggles. - Chemical-resistant

gloves (e.g., nitrile).

Reduced risk of aerosolization
compared to handling
powders, but potential for
splashes and spills requires
diligent protection of skin and

eyes.

General Laboratory Operations

- Lab coat. - Safety glasses. -

Gloves.

Standard laboratory practice to
protect against incidental
contact and maintain a safe

working environment.

Il. Experimental Protocols: Safe Handling and
Disposal Workflow

A systematic approach is essential for safely handling potent research compounds like BMS-

986124 from receipt to disposal. The following workflow outlines critical steps to ensure

personnel and environmental safety.
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Safe Handling and Disposal Workflow for BMS-986124.
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lll. Operational and Disposal Plans

Engineering Controls:

Primary Containment: All manipulations of powdered BMS-986124 should be performed
within a certified chemical fume hood, a glove box, or a similar containment device.[1] The
airflow of the ventilation system should be regularly checked to ensure it is functioning
correctly.

Negative Pressure: Facilities handling potent compounds should be designed with air-
pressure differentials to ensure that handling areas are at a negative pressure relative to
adjacent spaces, preventing the escape of airborne contaminants.[1]

Decontamination:

All surfaces and equipment that may have come into contact with BMS-986124 should be
thoroughly decontaminated. The appropriate decontamination solution will depend on the
solvents used and should be determined in consultation with your institution's EHS
department.

Waste Disposal:

» Solid Waste: All disposable items that have come into contact with BMS-986124, including
gloves, lab coats, pipette tips, and vials, should be considered hazardous waste.[2] This
waste should be collected in a designated, puncture-resistant, and sealed container, clearly
labeled as "Hazardous Waste" with the name of the compound.[2]

Liquid Waste: All liquid waste containing BMS-986124 should be collected in a sealed and
clearly labeled container. Do not mix with other waste streams unless compatibility has been
confirmed.[2]

Disposal: All waste must be disposed of through your institution's approved hazardous waste
management program. Follow all local, state, and federal regulations for the disposal of
chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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